Cas no 116114-21-7 (3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl-)

• Product Name: 3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl-
• CAS No: 116114-21-7
• MF: C₉H₈FN₃O
• MW: 193.177724838257
• CID: 224612
• PubChem ID: 3087750
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl-
• 3-(4-fluorophenyl)-4-methyl-1H-1,2,4-triazol-5-one
• 4H-1,2,4-triazol-3-ol, 5-(4-fluorophenyl)-4-methyl-
• 5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ol
• 2,4-Dihydro-5-(4-fluorophenyl)-4-methyl-3H-1,2,4-triazol-3-one
• 116114-21-7
• DTXSID60151284
• CHEMBL316452
• BRN 4184107
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(4-fluorophenyl)-4-methyl-
• SCHEMBL23565310

• Inchi： 1S/C9H8FN3O/c1-13-8(11-12-9(13)14)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,12,14)
• InChI Key： VWNZCRPRNPRKND-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NNC(N1C)=O

Computed Properties

• Exact Mass: 193.06524
• Monoisotopic Mass: 193.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 50.94